(5-{[4-(methoxyacetyl)-1,4-diazepan-1-yl]methyl}-2-furyl)methanol

• IUPAC Name: 1-[4-[[5-(hydroxymethyl)furan-2-yl]methyl]-1,4-diazepan-1-yl]-2-methoxyethanone
• InChI: InChI=1S/C14H22N2O4/c1-19-11-14(18)16-6-2-5-15(7-8-16)9-12-3-4-13(10-17)20-12/h3-4,17H,2,5-11H2,1H3
• InChI Key: ZXQBFRLBEJMLKP-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCCN(CC1)CC2=CC=C(O2)CO
• Molecular Formula: C14H22N2O4
• Molecular Weight: 282.34 g/mol

Description

(5-{[4-(methoxyacetyl)-1,4-diazepan-1-yl]methyl}-2-furyl)methanol is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (5-{[4-(methoxyacetyl)-1,4-diazepan-1-yl]methyl}-2-furyl)methanol involves its binding to the benzodiazepine site on GABA-A receptors. This binding enhances the activity of GABA, an inhibitory neurotransmitter, resulting in increased neuronal inhibition and decreased excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include increased GABAergic neurotransmission, decreased neuronal excitability, and anxiolytic and sedative effects. This compound has also been shown to reduce alcohol intake in animal models of alcohol use disorder.

Advantages and Limitations for Lab Experiments

One advantage of using (5-{[4-(methoxyacetyl)-1,4-diazepan-1-yl]methyl}-2-furyl)methanol in lab experiments is its selectivity for GABA-A receptors. This allows for more specific manipulation of GABAergic neurotransmission compared to other compounds that may have off-target effects. However, a limitation of using this compound is its potential for non-specific binding to other proteins, which could affect the interpretation of experimental results.

Future Directions

For research on (5-{[4-(methoxyacetyl)-1,4-diazepan-1-yl]methyl}-2-furyl)methanol include further characterization of its pharmacological properties, including its effects on different subtypes of GABA-A receptors. This compound could also be studied for its potential use in the treatment of other neurological disorders, such as epilepsy and schizophrenia. Additionally, research could focus on developing more selective compounds that target specific subtypes of GABA-A receptors.

Scientific Research Applications

(5-{[4-(methoxyacetyl)-1,4-diazepan-1-yl]methyl}-2-furyl)methanol has been studied for its potential use as a pharmacological tool in scientific research. It has been shown to have activity as a positive allosteric modulator of GABA-A receptors, which are important targets for drugs used to treat anxiety, insomnia, and epilepsy. This compound has also been studied for its potential use in the treatment of alcohol use disorder.